Cas no 443103-97-7 (A2A receptor antagonist 1)

• Product Name: A2A receptor antagonist 1
• CAS No: 443103-97-7
• MF: C₁₆H₁₂FN₅O
• MW: 309.297785758972
• CID: 4651741
• PubChem ID: 9879687
• Update Time: 2025-07-16

A2A receptor antagonist 1 Chemical and Physical Properties

Names and Identifiers

• A2A receptor antagonist 1
• 1-(2-fluorobenzyl)-4-(furan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• A2AR antagonist 1
• 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 1-[(2-fluorophenyl)methyl]-4-(2-furanyl)-
• L021748
• HY-102024
• 1-[(2-fluorophenyl)methyl]-4-(furan-2-yl)pyrazolo[3,4-d]pyrimidin-6-amine
• A2A-IN-1
• GLXC-10910
• A2A receptor antagonist 1?
• SB18815
• SCHEMBL4450557
• CS-6940
• s8575
• G16116
• MS-24489
• CCG-267572
• 1-(2-Fluorobenzyl)-4-(2-furyl)-1H-pyrazolo[3,4-d]pyrimidine-6-amine
• 443103-97-7
• CHEMBL403252
• BDBM50377529
• AKOS040756044
• JEEJMSUHUZNTCD-UHFFFAOYSA-N
• A2Areceptorantagonist1
• DA-70423
• CPI-444 analog

• Inchi： 1S/C16H12FN5O/c17-12-5-2-1-4-10(12)9-22-15-11(8-19-22)14(20-16(18)21-15)13-6-3-7-23-13/h1-8H,9H2,(H2,18,20,21)
• InChI Key： JEEJMSUHUZNTCD-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CO2)=C2C=NN(CC3=CC=CC=C3F)C2=N1

Computed Properties

• Exact Mass: 309.10258819g/mol
• Monoisotopic Mass: 309.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

A2A receptor antagonist 1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on A2A receptor antagonist 1

A2A Receptor Antagonist 1 (CAS No. 443103-97-7): A Comprehensive Overview

A2A receptor antagonist 1 (CAS No. 443103-97-7) is a potent and selective antagonist of the adenosine A2A receptor, a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes. This compound has garnered significant attention in the field of pharmacology and medicinal chemistry due to its potential therapeutic applications, particularly in neurodegenerative diseases, inflammation, and cancer.

The adenosine A2A receptor is primarily expressed in the brain, particularly in the striatum, where it modulates dopaminergic signaling and is involved in motor control and reward pathways. A2A receptor antagonist 1 has been shown to effectively block the binding of adenosine to the A2A receptor, thereby modulating these pathways and potentially offering therapeutic benefits.

Recent studies have highlighted the potential of A2A receptor antagonist 1 in treating Parkinson's disease (PD). PD is a neurodegenerative disorder characterized by the progressive loss of dopaminergic neurons in the substantia nigra. The use of A2A receptor antagonists has been shown to improve motor function and reduce symptoms of PD in preclinical models. For instance, a study published in the Journal of Neurochemistry demonstrated that A2A receptor antagonist 1 significantly improved motor performance and reduced striatal dopamine depletion in a mouse model of PD.

Beyond neurodegenerative diseases, A2A receptor antagonist 1 has also shown promise in the treatment of inflammatory conditions. Adenosine A2A receptors are known to play a role in immune modulation, and their antagonism can reduce inflammation and tissue damage. A study published in Inflammation Research found that A2A receptor antagonist 1 effectively reduced inflammatory cytokine production and tissue injury in a murine model of colitis.

In the context of cancer research, the adenosine A2A receptor has been implicated in tumor progression and immune evasion. Tumor cells often upregulate adenosine production, which can suppress anti-tumor immune responses through activation of A2A receptors on immune cells. Preclinical studies have shown that A2A receptor antagonist 1 can enhance the efficacy of immunotherapy by blocking this immunosuppressive pathway. A study published in Cancer Research reported that combining A2A receptor antagonist 1 with checkpoint inhibitors significantly improved tumor regression and survival rates in mouse models of melanoma.

The pharmacokinetic properties of A2A receptor antagonist 1 have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for chronic administration. Additionally, its high selectivity for the A2A receptor over other adenosine receptors (A1, A2B, and A3) minimizes off-target effects and potential side effects.

In conclusion, A2A receptor antagonist 1 (CAS No. 443103-97-7) represents a promising therapeutic agent with potential applications in neurodegenerative diseases, inflammation, and cancer. Ongoing research continues to explore its mechanisms of action and clinical efficacy, paving the way for its potential use as a novel treatment option.